Cas no 1397200-05-3 (1-[3-(Propan-2-yl)-1,2,4-thiadiazol-5-yl]piperazine)

• Product Name: 1-[3-(Propan-2-yl)-1,2,4-thiadiazol-5-yl]piperazine
• CAS No: 1397200-05-3
• MF: C₉H₁₆N₄S
• MW: 212.315139770508
• MDL: MFCD11847085
• CID: 4698515
• Update Time: 2025-06-07

1-[3-(Propan-2-yl)-1,2,4-thiadiazol-5-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(Propan-2-yl)-1,2,4-thiadiazol-5-yl]piperazine
• 3-ISOPROPYL-5-(PIPERAZIN-1-YL)-1,2,4-THIADIAZOLE

• MDL： MFCD11847085
• Inchi： 1S/C9H16N4S/c1-7(2)8-11-9(14-12-8)13-5-3-10-4-6-13/h7,10H,3-6H2,1-2H3
• InChI Key： FPKGXUVCJONZOI-UHFFFAOYSA-N
• SMILES： S1C(=NC(C(C)C)=N1)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Topological Polar Surface Area: 69.3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 343.1±52.0 °C at 760 mmHg
• Flash Point: 161.3±30.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-[3-(Propan-2-yl)-1,2,4-thiadiazol-5-yl]piperazine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)